Cas no 946211-05-8 (N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-phenylmethanesulfonamide)

• Product Name: N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-phenylmethanesulfonamide
• CAS No: 946211-05-8
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 5513448
• Update Time: 2025-06-08

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, N-(1-benzoyl-1,2,3,4-tetrahydro-6-quinolinyl)-
• N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-phenylmethanesulfonamide

• Inchi： 1S/C23H22N2O3S/c26-23(19-10-5-2-6-11-19)25-15-7-12-20-16-21(13-14-22(20)25)24-29(27,28)17-18-8-3-1-4-9-18/h1-6,8-11,13-14,16,24H,7,12,15,17H2
• InChI Key： CLOPSNRGPGGACC-UHFFFAOYSA-N
• SMILES： C1(CS(NC2C=CC3=C(C=2)CCCN3C(=O)C2=CC=CC=C2)(=O)=O)=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-phenylmethanesulfonamide

Introduction to N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-phenylmethanesulfonamide (CAS No. 946211-05-8)

N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-phenylmethanesulfonamide, identified by its CAS number 946211-05-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research and development in medicinal chemistry.

The core structure of this compound features a tetrahydroquinoline scaffold, which is a well-known motif in many biologically active molecules. The presence of a benzoyl group at the 1-position and a phenylmethanesulfonamide moiety at the 1-position further enhances its pharmacological profile. Such structural features are often associated with interactions with biological targets, including enzymes and receptors, which can modulate various physiological processes.

In recent years, there has been a growing interest in the development of novel compounds based on tetrahydroquinoline derivatives due to their demonstrated efficacy in various therapeutic areas. The benzoyl-substituted tetrahydroquinoline scaffold has shown promise in inhibiting certain enzymes and receptors that are implicated in diseases such as cancer, inflammation, and neurological disorders. The addition of a phenylmethanesulfonamide group introduces additional functionality that can influence the compound's solubility, bioavailability, and interactions with biological targets.

The synthesis of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-phenylmethanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the tetrahydroquinoline core through cyclization reactions involving appropriate precursors. Subsequent functionalization steps include the introduction of the benzoyl group and the phenylmethanesulfonamide moiety via condensation and sulfonylation reactions.

The structural integrity and purity of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-phenylmethanesulfonamide are critical for its biological evaluation. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm the molecular structure and assess purity. These methods provide detailed information about the chemical environment of each atom in the molecule, ensuring that the synthesized compound matches the intended structure.

Biological activity is a key focus in the evaluation of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-phenylmethanesulfonamide. In vitro assays are conducted to assess its interaction with various biological targets, including enzymes such as kinases and phosphodiesterases, as well as receptors involved in signal transduction pathways. These assays help determine the compound's potency, selectivity, and potential side effects.

The pharmacokinetic properties of this compound are also an important consideration. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) are evaluated to understand how the compound behaves within an organism. Advanced computational methods like molecular docking and pharmacokinetic modeling are used to predict these properties before experimental validation.

In recent studies published in leading pharmaceutical journals, derivatives of tetrahydroquinoline have been investigated for their potential in treating various diseases. For instance, some tetrahydroquinoline-based compounds have shown inhibitory activity against tyrosine kinases associated with cancer cell proliferation. Similarly, modifications at different positions on the tetrahydroquinoline ring have been explored to enhance binding affinity and reduce off-target effects.

The sulfonamide functional group in N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-phenylmethanesulfonamide is particularly noteworthy for its role in modulating biological activity. Sulfonamides are known for their ability to interact with biological targets through hydrogen bonding and ionic interactions. This property makes them valuable scaffolds for designing drugs that can selectively target specific enzymes or receptors.

The potential therapeutic applications of N-(1-benzoyl-1,2,3,4-tetrahydroquinolin-6-yl)-1-phenylmethanesulfonamide, based on current research trends in medicinal chemistry and pharmacology، include its use in treating inflammatory diseases、neurodegenerative disorders、and certain types of cancer. The compound's ability to modulate key signaling pathways suggests that it may have broad therapeutic potential once further optimized for specific indications.

The development of new drugs is an iterative process that involves continuous refinement based on both preclinical data and clinical trials. As more information becomes available about the biological activity и pharmacokinetic properties of N-()，it will be integrated into larger drug discovery programs aimed at identifying novel therapeutics for unmet medical needs.